Cas no 1270541-43-9 (4-(1-AMINOBUTYL)-3-METHYLPHENOL)

4-(1-AMINOBUTYL)-3-METHYLPHENOL structure

1270541-43-9 structure

Product Name:4-(1-AMINOBUTYL)-3-METHYLPHENOL

CAS No:1270541-43-9

MF:C₁₁H₁₇NO

MW:179.258783102036

CID:5582616

PubChem ID:55282611

Update Time:2025-09-20

4-(1-AMINOBUTYL)-3-METHYLPHENOL Chemical and Physical Properties

Names and Identifiers

- 4-(1-AMINOBUTYL)-3-METHYLPHENOL
- Phenol, 4-(1-aminobutyl)-3-methyl-
- 1270541-43-9
- EN300-1277368
- AKOS006343849
- Inchi： 1S/C11H17NO/c1-3-4-11(12)10-6-5-9(13)7-8(10)2/h5-7,11,13H,3-4,12H2,1-2H3
- InChI Key： ARUXPZOFLKFFFS-UHFFFAOYSA-N
- SMILES： OC1C=CC(=C(C)C=1)C(CCC)N

Computed Properties

Exact Mass: 179.131014166g/mol
Monoisotopic Mass: 179.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.027±0.06 g/cm3(Predicted)
Boiling Point: 305.1±27.0 °C(Predicted)
pka: 9?+-.0.31(Predicted)

4-(1-AMINOBUTYL)-3-METHYLPHENOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1277368-1.0g	4-(1-aminobutyl)-3-methylphenol	1270541-43-9		1g	$0.0	2023-06-08
Enamine	EN300-1277368-50mg	4-(1-aminobutyl)-3-methylphenol	1270541-43-9		50mg	$888.0	2023-10-01
Enamine	EN300-1277368-100mg	4-(1-aminobutyl)-3-methylphenol	1270541-43-9		100mg	$930.0	2023-10-01
Enamine	EN300-1277368-250mg	4-(1-aminobutyl)-3-methylphenol	1270541-43-9		250mg	$972.0	2023-10-01
Enamine	EN300-1277368-500mg	4-(1-aminobutyl)-3-methylphenol	1270541-43-9		500mg	$1014.0	2023-10-01
Enamine	EN300-1277368-1000mg	4-(1-aminobutyl)-3-methylphenol	1270541-43-9		1000mg	$1057.0	2023-10-01
Enamine	EN300-1277368-2500mg	4-(1-aminobutyl)-3-methylphenol	1270541-43-9		2500mg	$2071.0	2023-10-01
Enamine	EN300-1277368-5000mg	4-(1-aminobutyl)-3-methylphenol	1270541-43-9		5000mg	$3065.0	2023-10-01
Enamine	EN300-1277368-10000mg	4-(1-aminobutyl)-3-methylphenol	1270541-43-9		10000mg	$4545.0	2023-10-01

4-(1-AMINOBUTYL)-3-METHYLPHENOL Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

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